Benzyl 2-(piperidin-4-yl)acetate

• IUPAC Name: benzyl 2-piperidin-4-ylacetate
• InChI: InChI=1S/C14H19NO2/c16-14(10-12-6-8-15-9-7-12)17-11-13-4-2-1-3-5-13/h1-5,12,15H,6-11H2
• InChI Key: SINAXRLQVIULMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CC(=O)OCC2=CC=CC=C2
• Molecular Formula: C14H19NO2
• DSSTOX Substance ID: DTXSID701302444
• Molecular Weight: 233.31 g/mol
• CAS RN: 180182-05-2

Description

Benzyl 2-(piperidin-4-yl)acetate is a chemical compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives, such as Benzyl 2-(piperidin-4-yl)acetate, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of piperidine derivatives include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Scientific Research Applications

Anticancer Applications

. .

Antiviral Applications

. Their unique chemical structure allows them to interfere with the replication process of certain viruses.

Antimalarial Applications

. They can inhibit the growth of Plasmodium parasites, which are responsible for malaria.

Antimicrobial and Antifungal Applications

. They can inhibit the growth of various types of bacteria and fungi, making them useful in treating a variety of infections.

Antihypertension Applications

. They can help to lower blood pressure by relaxing and widening blood vessels.

Analgesic and Anti-inflammatory Applications

. They can be used to relieve pain and reduce inflammation in conditions such as arthritis.

Anti-Alzheimer Applications

. They can help to improve cognitive function and slow the progression of the disease.

Antipsychotic Applications

. They can help to manage symptoms in conditions such as schizophrenia and bipolar disorder.

Safety and Hazards

The safety data sheet for a similar compound, (1-BOC-Piperidin-4-yl)acetic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, such as Benzyl 2-(piperidin-4-yl)acetate, is an important task of modern organic chemistry. This will help both novice researchers taking their first steps in this field and experienced scientists looking for suitable substrates for the synthesis of biologically active piperidines.

Mechanism of Action

Target of Action

Benzyl 2-(piperidin-4-yl)acetate is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms . Piperidine-containing compounds are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals . .

Mode of Action

It’s known that 4,4-disubstituted n-benzyl piperidines can inhibit the h1n1 influenza virus through specific hemagglutinin fusion peptide interaction . This suggests that Benzyl 2-(piperidin-4-yl)acetate might interact with its targets in a similar manner, leading to changes in the target’s function.

Biochemical Pathways

Piperidine derivatives are known to be utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents . This suggests that Benzyl 2-(piperidin-4-yl)acetate might affect multiple biochemical pathways, leading to various downstream effects.

Result of Action

Piperidine derivatives are known to exhibit a wide variety of biological activities . Therefore, it’s plausible that Benzyl 2-(piperidin-4-yl)acetate might have similar effects.